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Compound of Interest

Compound Name:
5-Bromo-6-methoxy-8-

nitroquinoline

Cat. No.: B8806123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted nitroquinolines represent a versatile class of heterocyclic compounds that have

garnered significant attention in medicinal chemistry due to their broad spectrum of biological

activities. This technical guide provides an in-depth overview of the current understanding of

their potential as anticancer, antimicrobial, and antiparasitic agents. It is designed to serve as a

comprehensive resource, detailing quantitative activity data, experimental methodologies, and

the underlying mechanisms of action to facilitate further research and development in this

promising field.

Anticancer Activity of Substituted Nitroquinolines
Substituted nitroquinolines have demonstrated potent cytotoxic effects against a variety of

cancer cell lines. Their mechanisms of action are often multifaceted, involving the induction of

apoptosis, inhibition of key signaling pathways, and generation of reactive oxygen species

(ROS).

Quantitative Anticancer Activity Data
The following table summarizes the in vitro anticancer activity of representative substituted

nitroquinolines, expressed as IC50 values (the concentration required to inhibit the growth of

50% of cells).
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Compound Cancer Cell Line IC50 (µM) Reference(s)

3-Nitroquinoline

Derivative

(unspecified)

A431 (epidermoid

carcinoma)

micromolar to

nanomolar range
[1]

3-Nitroquinoline

Derivative

(unspecified)

MDA-MB-468 (breast

cancer)

micromolar to

nanomolar range
[1]

Nitroxoline (8-

hydroxy-5-

nitroquinoline)

AsPC-1 (pancreatic

cancer)

Dose-dependent

inhibition
[2]

Nitroxoline (8-

hydroxy-5-

nitroquinoline)

U87 (glioblastoma)
Dose-dependent

inhibition
[3]

Nitroxoline (8-

hydroxy-5-

nitroquinoline)

U251 (glioblastoma)
Dose-dependent

inhibition
[3]

FBA-TPQ

(makaluvamine

analog)

MCF-7 (breast

cancer)
0.097 - 2.297 [4]

PQ1 (quinoline

derivative)
T47D (breast cancer) Induces apoptosis [5]

4c (quinoline

derivative)

MDA-MB-231 (breast

cancer)
Potent activity [6]

Mechanism of Anticancer Action: Apoptosis Induction
A primary mechanism by which substituted nitroquinolines exert their anticancer effects is

through the induction of programmed cell death, or apoptosis. This process is often initiated by

the generation of intracellular reactive oxygen species (ROS), which leads to DNA damage and

the activation of pro-apoptotic signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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